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Compound of Interest

Compound Name: 3-Nitrochalcone

Cat. No.: B7762955 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 3-Nitrochalcone in a laboratory setting. Adherence to these

procedures is essential for ensuring the safety of all personnel and the integrity of your

research.

3-Nitrochalcone, a yellow crystalline powder, is a valuable compound in organic synthesis and

medicinal chemistry research.[1] While its toxicological properties have not been fully

investigated, available data indicates that it can cause skin, eye, and respiratory irritation.[2][3]

[4] Therefore, cautious handling and adherence to strict safety protocols are paramount.

Hazard Identification and Classification
Different suppliers provide varying hazard classifications for 3-Nitrochalcone. To ensure the

highest level of safety, it is prudent to adopt a conservative approach and handle the compound

as a hazardous substance.

Hazard Statement GHS Classification Source

Causes skin irritation H315 [3][4][5]

Causes serious eye irritation H319 [3][4]

May cause respiratory irritation H335 [3][4]

Not a hazardous substance or

mixture
- [6]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling 3-Nitrochalcone.

PPE Component Specification Standard

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

prior to use.

EU Directive 89/686/EEC, EN

374

Eye Protection
Tightly fitting safety goggles

with side-shields.

OSHA 29 CFR 1910.133,

European Standard EN166

Skin and Body Protection

Impervious, long-sleeved gown

that closes in the back; closed-

cuff (elastic or knit).

-

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.

OSHA 29 CFR 1910.134,

European Standard EN 149

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 3-Nitrochalcone from receipt to

use.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

Store away from incompatible materials, such as strong oxidizing agents.[2][6]

Preparation and Handling:
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All handling of 3-Nitrochalcone powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize dust generation and accumulation.[2]

[3]

Use non-sparking tools to prevent ignition.[3]

Avoid breathing dust and contact with skin and eyes.[2][3]

An eyewash station and safety shower must be readily accessible in the work area.[2]

In Case of Exposure:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15

minutes and remove contaminated clothing.[2] Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[2][3] Seek immediate medical attention.[2][3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][3]

Disposal Plan: Managing 3-Nitrochalcone Waste
Proper disposal of 3-Nitrochalcone and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material by vacuuming or sweeping and place it into a suitable, labeled, and

closed container for disposal.[2][3]

Avoid generating dust during cleanup.[2]

Disposal Method:
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Dispose of the chemical waste at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Do not allow the chemical to enter drains or sewer systems.[3][7]

Container Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[3]

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill.[3]

Experimental Workflow
The following diagram illustrates the logical flow for the safe handling of 3-Nitrochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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